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Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Rhenium(lll) chloride (ReCls), also known as rhenium trichloride, is a pivotal compound in
inorganic chemistry, primarily recognized for its unique cluster structure and its role as a
versatile precursor in the synthesis of other rhenium complexes. While its empirical formula is
ReCls, it exists predominantly as the trimeric cluster, trirhenium nonachloride (ResCls). This
technical guide provides a comprehensive overview of the molecular characteristics, physical
and chemical properties, synthesis protocols, and key applications of ReCls, with a particular
focus on its relevance to research and as a foundational material in the development of novel
catalytic and therapeutic agents.

Molecular Formula and Weight

The fundamental identity of rhenium(lll) chloride is defined by its chemical formula and
molecular weight. Although commonly referred to by its monomeric formula, its stable form is a
trimer.

e Empirical Formula: ReCls
e Molecular Formula: ResCls (Trirhenium nonachloride)[1]

e Molecular Weight (Monomer): 292.57 g/mol [1][2][3]
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» Molecular Weight (Trimer): 877.71 g/mol

Physicochemical and Structural Properties

Rhenium(lll) chloride is a dark red, crystalline, and hygroscopic solid.[1] Its properties are
largely dictated by its unique trimeric cluster structure, which involves metal-metal bonds, an
important concept in inorganic chemistry.[1]

Quantitative Data Summary

The key quantitative properties of Rhenium(lll) chloride are summarized in the table below for
easy reference and comparison.

Property

Value

Reference

IUPAC Name

Rhenium(lll) chloride

[1]

Other Names

Rhenium trichloride,

Trirhenium nonachloride

[1]

CAS Number

13569-63-6

[1]

Molecular Formula

ReCls (Empirical), ResCls

(Molecular)

[1]

Molar Mass (ReCls)

292.57 g/mol

[1](2]

Dark red, crystalline, non-

Appearance ) ] [1]
volatile solid
Density 4.8 g/cm?3 (4800 kg/m 3) [1]
N ) Decomposes at 500 °C (773
Boiling Point [1]

K)

Solubility in Water

Hydrolyzes to form hydrous

Rhenium(lll) oxide

[1]

(Re203-xH20)
Crystal Structure Rhombohedral [1]
Space Group R-3m, No. 166 [1]
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Crystal and Molecular Structure

X-ray crystallography reveals that solid ReCls is composed of discrete ResClo units.[4] These
units form a cluster where each rhenium atom is bonded to two other rhenium atoms, creating
a triangular core. The structure consists of ResCli2 subunits that are linked by sharing three
chloride bridges with adjacent clusters, forming layers.[1] This trimeric structure with Re-Re
double bonds (bond distance of ~2.45 A) is a defining characteristic and is largely retained in
non-coordinating solvents.

The logical relationship of the ReCls monomer to its stable trimeric form and its role as a
synthetic precursor is illustrated below.
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Fig. 1: Logical relationship of ReCls as a trimeric cluster and synthetic precursor.

Experimental Protocols: Synthesis of ResClo

Rhenium(lll) chloride is most commonly and efficiently synthesized via the thermal
decomposition of Rhenium(V) chloride (ReCls).[4][5] The material produced directly from this
method is chemically reactive and suitable for further synthesis.

Principle

At elevated temperatures, solid ReCls decomposes to form the more stable trirhenium
nonachloride (ResClo) and chlorine gas. The reaction is:

3 ReCls(s) » ResClo(s) + 3 Clz2(g)[5]

Methodology

The following protocol is based on established methods reported in the literature, such as
those in Inorganic Syntheses.

e Apparatus Setup: A two-zone tube furnace is required. A quartz or Pyrex tube is loaded with
high-purity Rhenium(V) chloride powder under an inert atmosphere (e.g., in a glovebox) to
prevent hydrolysis. The tube is connected to a gas inlet for a slow flow of dry, oxygen-free
nitrogen and an outlet leading to a trap (e.g., a sodium hydroxide solution) to neutralize the
evolved chlorine gas.

e Purging: The system is thoroughly purged with the inert gas (nitrogen or argon) for at least
30 minutes to remove all traces of air and moisture.

e Heating Protocol:

o The zone containing the ReCls precursor is slowly heated to approximately 170-200 °C. At
this temperature, the ReCls sublimes and is carried downstream by the inert gas flow.

o The second, hotter zone of the furnace is maintained at a temperature of 500-600 °C.

o As the gaseous ReCls passes through this hot zone, it decomposes.
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e Product Collection: The non-volatile, dark red ResCls deposits on the walls of the tube within
the hot zone. The more volatile, unreacted ReCls and any other volatile byproducts pass
further down the tube to a cooler region.

o Cooling and Isolation: After the reaction is complete (indicated by the cessation of Clz
evolution and consumption of the starting material), the furnace is allowed to cool to room
temperature under the continuous flow of inert gas. The product, ResClo, is then scraped
from the tube walls in an inert atmosphere glovebox and stored in a sealed container.

The workflow for this synthesis is depicted in the diagram below.

Click to download full resolution via product page

Fig. 2: Experimental workflow for the synthesis of ResClo via thermal decomposition.

Applications in Research and Drug Development

Rhenium(lll) chloride itself is not typically used as a therapeutic agent. Its primary value to
researchers and drug development professionals lies in its role as a critical starting material for
the synthesis of a vast array of organorhenium and coordination complexes.

Precursor in Catalysis

ReCls is a precursor for synthesizing various homogeneous and heterogeneous rhenium-based
catalysts. These catalysts are explored for a range of organic transformations. Its ability to form
metal-metal bonds and exist in multiple oxidation states makes rhenium an interesting element
for catalytic cycle design.

Foundation for Drug Development

The field of medicinal inorganic chemistry has seen a rise in the investigation of metal-based
drugs to overcome the limitations of platinum-based agents.[2][6] While Re(l) tricarbonyl
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complexes are the most studied for anticancer applications, higher oxidation state rhenium
compounds are also of interest.[2][6] ReCls serves as a fundamental building block to access
these more complex structures.

The potential mechanisms of action for various rhenium-based anticancer compounds include:
» DNA Binding and Intercalation: Causing damage to cancer cell DNA.[2]

e Mitochondrial Targeting: Inducing oxidative stress by increasing reactive oxygen species
(ROS) production within mitochondria, leading to apoptosis.[2][7]

e Enzyme Inhibition: Targeting specific enzymes, such as kinases, that are crucial for cancer
cell proliferation.[2]

e Photodynamic Therapy (PDT): Certain rhenium complexes can act as photosensitizers,
generating cytotoxic singlet oxygen upon light irradiation.[2]

ReCls can be used to synthesize novel coordination complexes where the ligands are tailored
to modulate lipophilicity, cellular uptake, and biological targeting, thereby providing a scaffold
for creating next-generation metal-based therapeutics.[2][6]

Conclusion

Rhenium(lll) chloride, existing as the ResClo cluster, is a compound of significant academic
and practical interest. Its well-defined synthesis and unique electronic and structural properties
make it an indispensable starting material in modern inorganic and organometallic chemistry.
For researchers in materials science and drug development, ReCls provides a versatile entry
point into the rich chemistry of rhenium, enabling the creation of novel catalysts and the
exploration of complex molecules with potential therapeutic applications. A thorough
understanding of its properties and handling is essential for leveraging its full potential in
advanced chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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